(1,1-Dimethylethyl)[[(1S,3R)-1-[(1E)-2-iodoethenyl]-3-methylheptyl]oxy]dimethyl-silane

• CAS RN: 83009-49-8
• Molecular Formula: C16H33IOSi
• Molecular Weight: 396.42 g/mol
• IUPAC Name: tert-butyl-[(E,3S,5R)-1-iodo-5-methylnon-1-en-3-yl]oxy-dimethylsilane
• InChI: InChI=1S/C16H33IOSi/c1-8-9-10-14(2)13-15(11-12-17)18-19(6,7)16(3,4)5/h11-12,14-15H,8-10,13H2,1-7H3/b12-11+/t14-,15-/m1/s1
• InChI Key: QFBSVKRPHXZAED-KPWZGGAESA-N
• Isomeric SMILES: CCCC[C@@H](C)C[C@@H](/C=C/I)O[Si](C)(C)C(C)(C)C
• SMILES: CCCCC(C)CC(C=CI)O[Si](C)(C)C(C)(C)C
• synonyms: [S-[R*,S*-(E)]]-(1,1-dimethylethyl)[[1-(2-iodoethenyl)-3-methylheptyl]oxy]dimethylsilane

Description

(1,1-Dimethylethyl)[[(1S,3R)-1-[(1E)-2-iodoethenyl]-3-methylheptyl]oxy]dimethyl-silane is a chemical compound that belongs to the class of silanes. It is also known as TBS-dimethylsilyl ether or TBS-OMe. This compound has gained attention in recent years due to its potential applications in scientific research, particularly in the field of organic chemistry.

Mechanism Of Action

The mechanism of action of (1,1-Dimethylethyl)[[(1S,3R)-1-[(1E)-2-iodoethenyl]-3-methylheptyl]oxy]dimethyl-silane involves the formation of a covalent bond between the silicon atom and the oxygen atom of the alcohol or carboxylic acid. This bond is stable under most reaction conditions and protects the functional group from unwanted reactions. The protecting group can be easily removed by treatment with mild acids or bases, resulting in the regeneration of the original functional group.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of (1,1-Dimethylethyl)[[(1S,3R)-1-[(1E)-2-iodoethenyl]-3-methylheptyl]oxy]dimethyl-silane. However, it is known to be a relatively non-toxic compound and can be handled safely under standard laboratory conditions.

Advantages And Limitations For Lab Experiments

The use of (1,1-Dimethylethyl)[[(1S,3R)-1-[(1E)-2-iodoethenyl]-3-methylheptyl]oxy]dimethyl-silane as a protecting group offers several advantages in laboratory experiments. It is a versatile reagent that can be used to protect a wide range of functional groups. It is also stable under most reaction conditions and can be easily removed under mild conditions. However, the use of this compound also has some limitations. It can be expensive to purchase and may require specialized handling and storage conditions.

Future Directions

There are several future directions for the use of (1,1-Dimethylethyl)[[(1S,3R)-1-[(1E)-2-iodoethenyl]-3-methylheptyl]oxy]dimethyl-silane in scientific research. One potential application is in the development of new synthetic methods for the preparation of complex organic molecules. This compound may also be useful in the preparation of functionalized polymers and materials. Additionally, further research is needed to explore the potential applications of this compound in medicinal chemistry and drug discovery.

Synthesis Methods

The synthesis of (1,1-Dimethylethyl)[[(1S,3R)-1-[(1E)-2-iodoethenyl]-3-methylheptyl]oxy]dimethyl-silane involves the reaction of (1S,3R)-1-[(1E)-2-iodoethenyl]-3-methylhept-1-ene with tert-butyldimethylsilyl chloride in the presence of a base such as triethylamine. The reaction takes place under anhydrous conditions and yields the desired product as a colorless liquid.

Scientific Research Applications

(1,1-Dimethylethyl)[[(1S,3R)-1-[(1E)-2-iodoethenyl]-3-methylheptyl]oxy]dimethyl-silane has been used in scientific research as a protecting group for alcohols and carboxylic acids. It is particularly useful in organic synthesis as it can be easily removed under mild conditions, leaving behind the desired functional group. This compound has also been used as a reagent in the preparation of various compounds such as ketones, esters, and amides.